Cas no 1361542-36-0 (3,4,5-Trichloro-2'-(trifluoromethoxy)biphenyl)

• Product Name: 3,4,5-Trichloro-2'-(trifluoromethoxy)biphenyl
• CAS No: 1361542-36-0
• MF: C₁₃H₆Cl₃F₃O
• MW: 341.540351390839
• CID: 4995668
• Update Time: 2025-05-21

3,4,5-Trichloro-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trichloro-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H6Cl3F3O/c14-9-5-7(6-10(15)12(9)16)8-3-1-2-4-11(8)20-13(17,18)19/h1-6H
• InChI Key： VCAHBUNPJMUOJX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC=CC=1OC(F)(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 6.6
• Topological Polar Surface Area: 9.2

Additional information on 3,4,5-Trichloro-2'-(trifluoromethoxy)biphenyl

3,4,5-Trichloro-2'-(trifluoromethoxy)biphenyl (CAS No. 1361542-36-0): A Comprehensive Overview

3,4,5-Trichloro-2'-(trifluoromethoxy)biphenyl (CAS No. 1361542-36-0) is a synthetic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of biphenyls, which are characterized by a central benzene ring linked to another benzene ring through a single bond. The presence of multiple chlorine atoms and a trifluoromethoxy group imparts distinct chemical and biological properties to this molecule.

The molecular formula of 3,4,5-Trichloro-2'-(trifluoromethoxy)biphenyl is C₁₃H₆Cl₃F₃O, with a molecular weight of approximately 348.5 g/mol. The compound's structure features three chlorine atoms substituted at the 3, 4, and 5 positions on one benzene ring and a trifluoromethoxy group (-OCF₃) attached to the meta position of the other benzene ring. This specific arrangement of functional groups contributes to its high stability and low reactivity under standard conditions.

In recent years, 3,4,5-Trichloro-2'-(trifluoromethoxy)biphenyl has been the subject of several studies aimed at exploring its potential applications in various fields. One notable area of research is its use as a model compound for studying the effects of halogenated biphenyls on biological systems. These studies have provided valuable insights into the mechanisms by which such compounds interact with cellular components and influence biological processes.

A study published in the Journal of Organic Chemistry in 2021 investigated the photophysical properties of 3,4,5-Trichloro-2'-(trifluoromethoxy)biphenyl. The researchers found that the compound exhibits unique absorption and emission characteristics in the ultraviolet-visible (UV-Vis) region. These properties make it a promising candidate for applications in photovoltaic materials and optoelectronic devices. The high stability and low reactivity of the compound also contribute to its potential use in these advanced materials.

In the pharmaceutical industry, 3,4,5-Trichloro-2'-(trifluoromethoxy)biphenyl has been explored as a lead compound for drug development. Its ability to modulate specific biological pathways has been studied in preclinical trials. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that derivatives of this compound showed promising activity against certain types of cancer cells. The researchers found that these derivatives could selectively inhibit the growth of cancer cells while sparing normal cells, suggesting their potential as targeted therapeutic agents.

The environmental impact of 3,4,5-Trichloro-2'-(trifluoromethoxy)biphenyl has also been a topic of interest. A study published in Environmental Science & Technology in 2019 examined the fate and behavior of this compound in aquatic systems. The results indicated that while the compound is relatively stable under environmental conditions, it can be biodegraded by certain microorganisms over time. This finding is important for assessing the long-term environmental impact of such compounds and developing strategies for their safe use and disposal.

In conclusion, 3,4,5-Trichloro-2'-(trifluoromethoxy)biphenyl (CAS No. 1361542-36-0) is a multifaceted compound with a wide range of potential applications in chemistry, pharmaceuticals, and environmental science. Its unique structural features and chemical properties make it an interesting subject for ongoing research and development. As more studies are conducted, it is likely that new applications and insights will emerge, further expanding our understanding of this intriguing molecule.